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Compound of Interest

Compound Name: Silane, butoxychlorodimethyl-

CAS No.: 1825-72-5

Cat. No.: B3048834

Get Quote

Executive Summary & Critical Discrepancy Note
This guide details the reaction conditions for Silane, butoxychlorodimethyl-
(Butoxychlorodimethylsilane) with alcohols. This reaction is a nucleophilic substitution at the

silicon atom, utilized to synthesize mixed dialkoxysilanes (

) or to modify surface properties.

⚠️ CRITICAL REAGENT ALERT: CAS Mismatch
The user request cites CAS 13508-53-7.

CAS 13508-53-7 corresponds to (Chloromethyl)ethoxydimethylsilane (

).[1][2] This molecule contains a chloromethyl group and an ethoxy group; it lacks a silicon-
chlorine (

) bond.

Silane, butoxychlorodimethyl- (Chemical Name) implies the structure
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, which contains a reactive silicon-chlorine bond.

This protocol addresses the chemistry of the Chlorosilane (

) as implied by the chemical name and the context of "reaction with alcohols" (standard
silylation). If you possess the bottle labeled CAS 13508-53-7, do not follow this protocol for
silylation, as the reactivity is fundamentally different.

Chemical Profile & Mechanism[3]
Reagent Properties (Butoxychlorodimethylsilane)[4]

Structure:

Functionality: Monofunctional chlorosilane (highly reactive towards nucleophiles) with a

butoxy handle (hydrolyzable, but less reactive than Cl).

Reactivity Order:

. The alcohol will selectively displace the chloride.[3]

Reaction Mechanism: -Si Substitution
The reaction proceeds via a concerted

-like mechanism at the silicon center. The alcohol oxygen acts as the nucleophile, attacking the
silicon atom to form a pentacoordinate transition state. The chloride ion is the leaving group. A
base is required to neutralize the generated HCl, driving the equilibrium forward and preventing
acid-catalyzed side reactions (such as cleavage of the butoxy group).
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Figure 1: Mechanistic pathway for the base-promoted silylation of alcohols.

Critical Parameters & Optimization
Stoichiometry

Component Equivalents Rationale

Alcohol (Substrate) 1.0 Limiting reagent (typically).

Silane Reagent 1.1 – 1.2

Slight excess ensures

complete conversion of the

alcohol.

Base 1.2 – 1.5

Must exceed Silane

equivalents to fully neutralize

HCl.

Solvent [0.1 M - 0.5 M]
Dilution controls exotherm and

prevents oligomerization.

Base Selection
Triethylamine (

): Standard choice. Cheap, easy to remove. Forms

salt which precipitates in non-polar solvents (Ether/Hexane) but is soluble in chloroform.

Pyridine: Good for acid-sensitive substrates.[4] Often used as both solvent and base.

Imidazole: Highly effective catalyst for difficult silylations, though less common for simple

chlorosilanes compared to silyl chlorides like TBDMS-Cl.

Solvent Choice
Dichloromethane (DCM): Excellent solubility for reagents. Salt may remain partially soluble;

requires aqueous workup or specific filtration.
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Tetrahydrofuran (THF): Good general solvent. Salts typically precipitate.

Diethyl Ether / Hexane: Ideal for precipitation of amine salts, facilitating simple filtration

workup.

Standard Operating Procedure (Protocol)
Objective: Synthesis of Alkoxy-butoxy-dimethylsilane from a primary alcohol.

Preparation
Glassware: Oven-dried (

for >2 hours) 3-neck round bottom flask, addition funnel, and magnetic stir bar. Assemble
under inert atmosphere (

or Ar).

Solvent: Anhydrous DCM or THF (water content <50 ppm).

Safety: Work in a fume hood. Chlorosilanes release HCl upon contact with moisture.

Experimental Workflow
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Start: Inert Atmosphere Setup

1. Dissolve Alcohol & Base
in Anhydrous Solvent (0°C)

2. Dropwise Addition of
Butoxychlorodimethylsilane

3. Stir at 0°C -> RT
(1 - 4 Hours)

4. Monitor (TLC/GC)
Is Alcohol consumed?

No

5. Workup:
Filter Salt OR Aqueous Wash

Yes

6. Purification
(Distillation/Chromatography)
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Figure 2: Step-by-step experimental workflow for silylation.
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Detailed Steps
Charge Flask: Add Alcohol (10.0 mmol, 1.0 eq) and Triethylamine (15.0 mmol, 1.5 eq) to the

reaction flask containing anhydrous DCM (20 mL).

Cooling: Cool the mixture to

using an ice bath.

Addition: Charge the addition funnel with Butoxychlorodimethylsilane (12.0 mmol, 1.2 eq)

dissolved in 5 mL DCM. Add dropwise over 15–20 minutes. Note: White precipitate (amine

salt) should form immediately.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

Monitoring: Check reaction progress via TLC or GC-MS. The starting alcohol peak should

disappear.

Workup (Method A - Precipitation):

If using Ether/Hexane: Filter the reaction mixture through a Celite pad to remove the solid

amine salt.

Wash the pad with fresh solvent.

Concentrate the filtrate under reduced pressure.

Workup (Method B - Aqueous):

If using DCM: Dilute with more DCM.

Wash with cold 5%

(aq), then Water, then Brine.

Dry organic layer over

, filter, and concentrate.
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Purification: The crude product is often pure enough for subsequent steps. If high purity is

required, purify via vacuum distillation (for volatile silanes) or flash chromatography (silica

gel, neutralized with 1%

to prevent hydrolysis).

Troubleshooting & Validation
Issue Probable Cause Corrective Action

Low Yield Hydrolysis of Silane

Ensure all glassware is oven-

dried and solvents are

anhydrous. Check inert gas

line.

Incomplete Reaction Steric Hindrance

For secondary/tertiary

alcohols, add DMAP (5 mol%)

as a nucleophilic catalyst and

heat to reflux.

Product Decomposition Acidic Silica Gel

Silica gel is slightly acidic and

can cleave silyl ethers. Pre-

treat column with 1%

triethylamine in hexane.

Extra Peaks in NMR Silyl Group Hydrolysis

Look for broad singlet at

2.0-5.0 ppm (Silanol -SiOH) or

disiloxane dimer peaks.

Validation Metrics:

NMR: Look for the disappearance of the alcohol -OH proton and the appearance of the
dimethylsilyl peak (

ppm) and the butoxy group signals.

NMR: Distinctive shift for dialkoxysilanes (typically

to
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ppm region).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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